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Compound of Interest

Compound Name: 2,3-Dibromo-2-methylbutane

Cat. No.: B1619756 Get Quote

This guide provides immediate, essential safety and logistical information for handling 2,3-
Dibromo-2-methylbutane (CAS No. 594-51-4). The information is intended for researchers,

scientists, and drug development professionals to ensure safe handling, storage, and disposal

of this chemical. Due to the limited availability of a comprehensive Safety Data Sheet (SDS) for

this specific compound, a conservative approach based on available data, information on

structurally similar compounds, and general best practices for handling halogenated alkanes is

presented.

Chemical and Physical Properties
A summary of the known quantitative data for 2,3-Dibromo-2-methylbutane is provided in the

table below. This information is critical for understanding its potential hazards and for designing

safe experimental protocols.
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Property Value Source

Molecular Formula C₅H₁₀Br₂ [1]

Molecular Weight 229.94 g/mol [1]

CAS Number 594-51-4 [2]

Boiling Point 189°C (estimate) [2]

Flash Point 44.5°C [2]

Density 1.7099 g/cm³ (estimate) [2]

Vapor Pressure 2.44 mmHg at 25°C [2]

Personal Protective Equipment (PPE)
A multi-layered PPE approach is essential to minimize exposure risk. The following table

outlines the recommended PPE for handling 2,3-Dibromo-2-methylbutane.
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Body Part PPE Item
Specifications and
Recommendations

Eyes/Face
Safety Goggles and Face

Shield

Chemical splash goggles

conforming to EN 166 (EU) or

NIOSH (US) standards should

be worn at all times.[3] A face

shield should be used in

addition to goggles when there

is a risk of splashing.

Skin/Body Chemical-Resistant Gloves

Wear impervious gloves (e.g.,

Viton®, Barrier®) that have

been inspected for integrity

before each use. Dispose of

contaminated gloves properly.

Lab Coat/Coveralls

A flame-retardant and

chemical-resistant lab coat or

coveralls should be worn.[3]

For large quantities or high-risk

operations, a chemical-

resistant apron or suit may be

necessary.

Respiratory Respirator

All work should be conducted

in a certified chemical fume

hood. If the concentration of

airborne substances is

unknown or exceeds exposure

limits, a full-face respirator with

appropriate cartridges should

be used.[3]
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Handle 2,3-Dibromo-2-methylbutane in a well-ventilated area, preferably within a chemical

fume hood.[3]

Keep the container tightly closed and store it in a cool, dry, and well-ventilated place away

from incompatible materials.[3]

Use non-sparking tools and take precautionary measures against static discharge, as the

compound is highly flammable.[2]

Avoid contact with skin and eyes.[3]

Wash hands thoroughly after handling.[3]

First Aid Measures:

If on Skin: Immediately remove contaminated clothing and wash the affected area with plenty

of soap and water. Seek medical attention if irritation occurs.[3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek immediate medical attention.[3]

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[3]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3]

Spill and Leak Procedures:

In case of a spill, evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.

Wear appropriate personal protective equipment as outlined above.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.
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Do not allow the chemical to enter drains or waterways.[3]

Disposal:

Dispose of 2,3-Dibromo-2-methylbutane and any contaminated materials as hazardous

waste.

Follow all federal, state, and local regulations for hazardous waste disposal.

Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

Experimental Workflow
The following diagram illustrates a safe workflow for handling 2,3-Dibromo-2-methylbutane in

a laboratory setting.
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Safe Handling Workflow for 2,3-Dibromo-2-methylbutane
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Caption: A diagram illustrating the safe handling workflow for 2,3-Dibromo-2-methylbutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1619756?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/2-3-dibromo-2-methylbutane-dic241653.html
https://www.lookchem.com/404.htm
https://www.echemi.com/sds/23-dibromo-23-dimethylbutane-pid_Rock45131.html
https://www.benchchem.com/product/b1619756#personal-protective-equipment-for-handling-2-3-dibromo-2-methylbutane
https://www.benchchem.com/product/b1619756#personal-protective-equipment-for-handling-2-3-dibromo-2-methylbutane
https://www.benchchem.com/product/b1619756#personal-protective-equipment-for-handling-2-3-dibromo-2-methylbutane
https://www.benchchem.com/product/b1619756#personal-protective-equipment-for-handling-2-3-dibromo-2-methylbutane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1619756?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

